Cas no 443110-87-0 (1-[5-(4-Methoxy-phenylamino)-[1,2,4]thiadiazol-3-yl]-propan-2-one)

• Product Name: 1-[5-(4-Methoxy-phenylamino)-[1,2,4]thiadiazol-3-yl]-propan-2-one
• CAS No: 443110-87-0
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 3078507
• PubChem ID: 756524
• Update Time: 2025-04-21

1-[5-(4-Methoxy-phenylamino)-[1,2,4]thiadiazol-3-yl]-propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-Methoxy-phenylamino)-[1,2,4]thiadiazol-3-yl]-propan-2-one
• AKOS000669479
• 1-{5-[(4-methoxyphenyl)amino]-1,2,4-thiadiazol-3-yl}propan-2-one
• BS-4820
• CS-0323140
• STK880223
• SR-01000550071-1
• 443110-87-0
• 1-(5-((4-Methoxyphenyl)imino)-2,5-dihydro-1,2,4-thiadiazol-3-yl)propan-2-one
• 1-[5-(4-methoxyanilino)-1,2,4-thiadiazol-3-yl]propan-2-one
• MLS000527179
• CHEMBL1424463
• HMS2187K21
• SMR000117653
• 1-[5-(4-METHOXYANILINO)-1,2,4-THIADIAZOL-3-YL]ACETONE
• SR-01000550071

• Inchi： 1S/C12H13N3O2S/c1-8(16)7-11-14-12(18-15-11)13-9-3-5-10(17-2)6-4-9/h3-6H,7H2,1-2H3,(H,13,14,15)
• InChI Key： YIHLTXYEKJGNAU-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC(C)=O)=N1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 263.07284784Da
• Monoisotopic Mass: 263.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4Ų